Cas no 392300-62-8 (2-(4-chlorophenoxy)-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide)

2-(4-chlorophenoxy)-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide structure

392300-62-8 structure

Product Name:2-(4-chlorophenoxy)-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

CAS No:392300-62-8

MF:C₂₀H₁₇ClN₄O₃S₂

MW:460.956980466843

CID:6302715

PubChem ID:4361081

Update Time:2024-01-06

2-(4-chlorophenoxy)-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-chlorophenoxy)-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
- 2-(4-chlorophenoxy)-N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
- AKOS024577250
- F0417-1639
- Oprea1_107276
- 392300-62-8
- 2-(4-chlorophenoxy)-N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
- 2-(4-chlorophenoxy)-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
- Inchi： 1S/C20H17ClN4O3S2/c21-14-5-7-15(8-6-14)28-11-17(26)22-19-23-24-20(30-19)29-12-18(27)25-10-9-13-3-1-2-4-16(13)25/h1-8H,9-12H2,(H,22,23,26)
- InChI Key： JYSMQNGQGBEJEF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OCC(NC1=NN=C(S1)SCC(N1C2C=CC=CC=2CC1)=O)=O

Computed Properties

Exact Mass: 460.0430605g/mol
Monoisotopic Mass: 460.0430605g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 609
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 138Å²

2-(4-chlorophenoxy)-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Pricemore >>

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